Tribenuron-methyl

• CAS No.: 101200-48-0
• Product Name: Tribenuron-methyl
• Molecular Formula: C15H17N5O6S
• Molecular Weight: 395.4 g/mol
• IUPAC Name: methyl 2-[[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)-methylcarbamoyl]sulfamoyl]benzoate
• Standard InChI: InChI=1S/C15H17N5O6S/c1-9-16-13(18-14(17-9)26-4)20(2)15(22)19-27(23,24)11-8-6-5-7-10(11)12(21)25-3/h5-8H,1-4H3,(H,19,22)
• Standard InChIKey: VLCQZHSMCYCDJL-UHFFFAOYSA-N
• SMILES: CC1=NC(=NC(=N1)OC)N(C)C(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC
• Canonical SMILES: CC1=NC(=NC(=N1)OC)N(C)C(=O)NS(=O)(=O)C2=CC=CC=C2C(=O)OC
• Colorform: Off-white powder; Light brown solid
• Density: 1.46 at 20 °C; Relative density (water = 1): 1.5
• Melting Point: 141.0 °C; 141 °C
• Physical Description: Tribenuron methyl appears as colorless crystals. Non corrosive. Used as an herbicide.; BROWN SOLID IN VARIOUS FORMS.
• Description: Tribenuron methyl appears as colorless crystals. Non corrosive. Used as an herbicide.; Tribenuron methyl is the methyl ester of tribenuron. It has a role as a herbicide. It is a methoxy-1,3,5-triazine, a N-sulfonylurea and a methyl ester. It derives from a tribenuron.
• Shelf Life: No significant photolysis occurs over the pH range 5-9 at 25 °C.
• Solubility: 1.26e-04 M; Low solubility in organic solvents; Solubility in acetone, 3.91X107 mg/L; acetonitrile, 4.64X10+7 mg/L; ethylhexane, 1.63X10+7 mg/L; ethyl acetate, 1.63X10+7 mg/L; n-heptane, 20800 mg/L; methanol, 2.59X10+6 mg/L, all at 20 °C; In water, 50 mg/L at pH 5; 2,040 mg/L at pH 7 and 18,300 mg/L at pH 9, all at 20 °C; Solubility in water: good
• Synonyms: enzoic acid, 2-(((((4-methoxy-6-methyl-1,3,5-triazin-2- yl)methylamino)carbonyl)amino)sulfonyl)-, methyl ester; methyl 2-(((((4-methoxy-6-methyl-1,3,5-triazin-2-yl)amino)carbonyl)amino)sulfonyl)benzoate; metsulfuron methyl; metsulfuron-methyl; triazine-2-14C metsulfuron-methyl; tribenuron methyl; tribenuron-methyl
• Vapor Pressure: 3.90e-10 mmHg; 3.9X10-10 mm Hg at 25 °C
• PubChem Compound: 153909
• Last Modified: Nov 11 2021